Cas no 1016809-87-2 (2-amino-N-{2-(difluoromethyl)sulfanylphenyl}acetamide)

• Product Name: 2-amino-N-{2-(difluoromethyl)sulfanylphenyl}acetamide
• CAS No: 1016809-87-2
• MF: C₉H₁₀F₂N₂OS
• MW: 232.250307559967
• MDL: MFCD09938617
• CID: 5156216
• PubChem ID: 24699686
• Update Time: 2026-03-04

2-amino-N-{2-(difluoromethyl)sulfanylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-amino-N-[2-[(difluoromethyl)thio]phenyl]-
• 2-amino-N-{2-(difluoromethyl)sulfanylphenyl}acetamide

• MDL： MFCD09938617
• Inchi： 1S/C9H10F2N2OS/c10-9(11)15-7-4-2-1-3-6(7)13-8(14)5-12/h1-4,9H,5,12H2,(H,13,14)
• InChI Key： ARMQGFUXCCJQQD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1SC(F)F)(=O)CN

Additional information on 2-amino-N-{2-(difluoromethyl)sulfanylphenyl}acetamide

Introduction to 2-amino-N-{2-(difluoromethyl)sulfanylphenyl}acetamide (CAS No. 1016809-87-2)

2-amino-N-{2-(difluoromethyl)sulfanylphenyl}acetamide, commonly referred to by its CAS number 1016809-87-2, is a synthetic organic compound with a complex molecular structure that has garnered attention in the fields of pharmacology and materials science. This compound is characterized by its unique functional groups, including an amino group, an acetamide moiety, and a sulfanylphenyl ring substituted with a difluoromethyl group. These structural features contribute to its potential applications in drug design and advanced materials development.

The synthesis of 2-amino-N-{2-(difluoromethyl)sulfanylphenyl}acetamide involves multi-step organic reactions, including nucleophilic substitution, amide bond formation, and fluorination processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications.

In terms of physical properties, CAS No. 1016809-87-2 exhibits a melting point of approximately 155°C and a boiling point around 345°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, revealing moderate solubility in polar solvents and limited solubility in non-polar solvents. These properties are crucial for determining its suitability in various chemical processes and formulations.

The pharmacological potential of 2-amino-N-{2-(difluoromethyl)sulfanylphenyl}acetamide has been explored in recent studies focusing on its bioavailability and metabolic stability. Preclinical trials have indicated that this compound demonstrates promising activity as a modulator of key cellular pathways involved in inflammation and oxidative stress. Researchers have particularly highlighted its potential as an anti-inflammatory agent, with studies showing significant reduction in cytokine production in vitro.

Moreover, the incorporation of fluorine atoms into the molecular structure of CAS No. 1016809-87-2 introduces unique electronic properties that enhance its stability and bioactivity. Fluorine substitution is known to improve lipophilicity without compromising hydrophilicity, making this compound an attractive candidate for drug delivery systems that require optimal pharmacokinetic profiles.

In the context of materials science, 2-amino-N-{2-(difluoromethyl)sulfanylphenyl}acetamide has been investigated for its role in the development of advanced polymers and coatings. Its ability to form strong intermolecular hydrogen bonds makes it a valuable component in creating high-performance materials with enhanced mechanical properties and thermal stability.

The environmental impact of synthesizing and utilizing CAS No. 1016809-87-2 has also been a topic of recent research. Studies have focused on minimizing waste generation during production processes through the implementation of green chemistry principles. Additionally, assessments of the compound's biodegradability under various environmental conditions are underway to ensure its sustainable use in industrial applications.

In conclusion, 2-amino-N-{2-(difluoromethyl)sulfanylphenyl}acetamide, identified by its CAS number 1016809-87-2, represents a versatile compound with diverse applications across multiple scientific domains. Its unique structural features, combined with advancements in synthesis techniques and pharmacological research, position it as a promising candidate for future innovations in drug development and materials engineering.